Menadione-d3

• Molecular Formula: C11H8O2
• Molecular Weight: 175.20 g/mol
• InChI: InChI=1S/C11H8O2/c1-7-6-10(12)8-4-2-3-5-9(8)11(7)13/h2-6H,1H3/i1D3
• InChIKey: MJVAVZPDRWSRRC-FIBGUPNXSA-N

Menadione-d3 Stable Isotope Internal Standard

Menadione-d3 (Vitamin K3-d3, CAS 5172-16-7) is a stable isotope-labeled analog of menadione (Vitamin K3), characterized by the substitution of three hydrogen atoms with deuterium on the 2-methyl group of the naphthoquinone ring [1]. With a molecular formula of C₁₁H₅D₃O₂ and a molecular weight of 175.20 g/mol, this modification introduces a +3 Da mass shift relative to the unlabeled parent compound (172.18 g/mol), enabling its primary application as an internal standard (IS) in quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows .

Product Type Stable isotope-labeled internal standard (SIL-IS)

Mass Shift +3 Da for LC-MS/MS quantification of menadione

Key Function Co-elution with matrix-effect correction

• [1] MedChemExpress. (2026). Menadione-d3 (Vitamin K3-d3) Technical Datasheet. HY-B0332S. View Source

Why Menadione-d3 Cannot Be Replaced

In LC-MS/MS quantification, the internal standard must co-elute and ionize identically with the target analyte to correct for matrix effects and recovery variability. While unlabeled menadione cannot serve this purpose due to its inherent presence in samples and identical mass, other deuterated Vitamin K analogs (e.g., Vitamin K1-d₇, Vitamin K2-d₇) are structurally dissimilar, leading to divergent chromatographic retention times and ionization efficiencies [1]. Even among deuterated menadione standards, the degree of deuteration (e.g., -d₃ vs. -d₈) dictates the mass shift and the potential for spectral overlap with endogenous compounds, directly impacting assay specificity and accuracy .

Unlabeled Menadione Indistinguishable from target analyte by MS; cannot serve as ISTD in the same sample and does not correct for matrix effects.

Menadione-d8 (+8 Da) Different mass shift and isotopic purity specification may introduce method transfer variability and alter co-elution behavior.

Non-isotopic Analog (MK-2) May not co-elute identically with menadione; matrix-effect correction may be less effective compared to deuterated SIL-IS.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Menadione-d3 Performance Comparison

Limit of Detection vs. Unlabeled Menadione

Menadione-d3 is supplied with a certified isotopic purity of ≥98 atom% D, a specification that directly influences the accuracy of isotope dilution mass spectrometry (IDMS). In comparison, the alternative standard Menadione-d8 is also specified at 98 atom% D . While both achieve the minimum threshold for reliable quantification, the lower degree of deuteration in Menadione-d3 (+3 Da) minimizes the potential for chromatographic isotope effects (deuterium retention time shift) that can be more pronounced with higher deuteration levels (+8 Da), thereby ensuring closer co-elution with the unlabeled analyte [1].

LOD Comparison

Head-to-head

Menadione-d3: 2 pg/40 µL vs Unlabeled: 40 pg/40 µL

Supports LOD sensitivity context

Reported 20-fold difference; LC-APCI-MS/MS, rat and human plasma

Evidence Dimension	Isotopic Purity (atom% D)
Target Compound Data	≥98 atom% D
Comparator Or Baseline	Menadione-d8: 98 atom% D
Quantified Difference	Equivalent isotopic purity with a lower mass shift (+3 Da vs. +8 Da)
Conditions	Supplier Certificate of Analysis (CoA) data

Why This Matters

The lower mass shift of Menadione-d3 offers a practical advantage in LC-MS/MS by reducing the risk of differential retention from the unlabeled analyte, a critical factor for method robustness.

• [1] Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701-707. View Source

Isotopic Purity vs. Menadione-d8

The chemical purity of Menadione-d3 is specified at ≥99% for deuterated forms, a level that is essential for minimizing interference from non-deuterated impurities in quantitative assays . This high purity is complemented by a documented long-term stability of ≥4 years when stored under recommended conditions (-20°C), a parameter that is often underreported for generic alternatives but is critical for ensuring consistent analytical performance over the lifecycle of a validated method .

Isotopic Purity

Data to verify

≥99% deuterated forms (d1-d3) vs 98 atom % D (Menadione-d8)

Supports procurement specification review

Supplier-reported purity; verify against lot-specific COA

Evidence Dimension	Chemical Purity and Storage Stability
Target Compound Data	≥99% purity (deuterated forms); Stability: ≥4 years at -20°C
Comparator Or Baseline	Generic analytical standards: Purity and stability specifications may vary or be unspecified.
Quantified Difference	Explicit, vendor-verified stability period and high purity threshold
Conditions	Supplier Certificate of Analysis (CoA) and long-term stability study data

Why This Matters

Documented long-term stability reduces the need for frequent re-qualification, saving time and resources in regulated bioanalytical laboratories.

UPLC-MS/MS Performance vs. MK-2

Menadione-d3 demonstrates a high solubility in DMSO of ≥125 mg/mL (≥713.47 mM), a critical parameter for preparing concentrated stock solutions for in vitro assays and analytical method development . This quantitative solubility data, provided by multiple vendors, ensures reproducible sample preparation. In contrast, other deuterated Vitamin K analogs like Vitamin K3-d8 lack such detailed, quantifiable solubility specifications in their technical datasheets , potentially introducing uncertainty in experimental design.

Method Precision

Class-level

SIL-IS method LLOQ 0.05 ng/mL; non-deuterated IS LLOQ ~0.05 ng/mL

Supports bioanalytical method review

SIL-IS offers reported co-elution advantage; UPLC-ESI-MS/MS

Evidence Dimension	Solubility in DMSO
Target Compound Data	≥125 mg/mL (≥713.47 mM)
Comparator Or Baseline	Vitamin K3-d8: Solubility data not explicitly quantified in primary datasheets
Quantified Difference	Explicit, high-concentration solubility data vs. unspecified or qualitative data
Conditions	Supplier-provided solubility data under standard conditions

Why This Matters

Quantified solubility data facilitates accurate and consistent preparation of stock solutions, reducing experimental variability.

Menadione-d3 Applications

Preclinical Pharmacokinetic Quantification

Menadione-d3 is the preferred internal standard for developing robust LC-MS/MS methods to quantify menadione levels in complex biological matrices. Its +3 Da mass shift ensures clear separation from the unlabeled analyte's signal, while its high isotopic purity (≥98 atom% D) and chemical purity (≥99%) minimize interference, enabling accurate and precise measurements required for pharmacokinetic (PK) and toxicokinetic (TK) studies [1].

Vitamin K Metabolism in Human Biofluids

As a deuterated tracer, Menadione-d3 is instrumental in metabolic flux analysis to investigate the in vivo conversion of menadione to menaquinone-4 (MK-4, active Vitamin K2). Its isotopic label allows researchers to distinguish exogenously administered menadione from endogenous sources, providing direct insights into the efficiency and pathways of vitamin K activation in different tissues [2].

Dietary Supplement QC Testing

The documented ≥4-year stability of Menadione-d3 at -20°C makes it a cost-effective and reliable choice for long-term use in validated analytical methods. Its consistent performance reduces the frequency of re-validation and re-qualification, a critical advantage for labs operating under Good Laboratory Practice (GLP) guidelines where method robustness and traceability are paramount .

Application

Selection Property

Validation Focus

Preclinical PK bioanalysis

Co-elution with target analyte

Matrix-effect correction review

Human biofluid research

Isotopic purity and specificity

Endogenous interference control

Dietary supplement QC analysis

Extraction recovery compensation

Matrix variability review

Bioanalytical method validation

Certified reference standard

Accuracy and precision review

• [1] MedChemExpress. (2026). Menadione-d3 (Vitamin K3-d3) Technical Datasheet. HY-B0332S. View Source
• [2] Okano, T., Shimomura, Y., Yamane, M., Suhara, Y., Kamao, M., Sugiura, M., & Nakagawa, K. (2008). Conversion of phylloquinone (Vitamin K1) into menaquinone-4 (Vitamin K2) in mice: two possible routes for menaquinone-4 accumulation in cerebra of mice. Journal of Biological Chemistry, 283(17), 11270-11279. View Source